Cas no 2022498-99-1 (tert-butyl N-[2-(3-chlorothiophen-2-yl)-2-oxoethyl]-N-methylcarbamate)

• Product Name: tert-butyl N-[2-(3-chlorothiophen-2-yl)-2-oxoethyl]-N-methylcarbamate
• CAS No: 2022498-99-1
• MF: C₁₂H₁₆ClNO₃S
• MW: 289.778341293335
• CID: 6122088
• PubChem ID: 165471304
• Update Time: 2025-10-28

tert-butyl N-[2-(3-chlorothiophen-2-yl)-2-oxoethyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-797956
• 2022498-99-1
• tert-butyl N-[2-(3-chlorothiophen-2-yl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C12H16ClNO3S/c1-12(2,3)17-11(16)14(4)7-9(15)10-8(13)5-6-18-10/h5-6H,7H2,1-4H3
• InChI Key： IYKJCEMVQDJVAB-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C(CN(C)C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 289.0539422g/mol
• Monoisotopic Mass: 289.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.8Ų

Additional information on tert-butyl N-[2-(3-chlorothiophen-2-yl)-2-oxoethyl]-N-methylcarbamate

Introduction to tert-butyl N-[2-(3-chlorothiophen-2-yl)-2-oxoethyl]-N-methylcarbamate (CAS No. 2022498-99-1)

tert-butyl N-[2-(3-chlorothiophen-2-yl)-2-oxoethyl]-N-methylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2022498-99-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of carbamates, which are widely recognized for their versatility in synthetic chemistry and biological activity. The structural features of this molecule, particularly its 3-chlorothiophen-2-yl substituent and the presence of a 2-oxoethyl group, contribute to its unique chemical properties and potential applications.

The significance of tert-butyl N-[2-(3-chlorothiophen-2-yl)-2-oxoethyl]-N-methylcarbamate lies in its potential as a building block for more complex molecules. In recent years, there has been a surge in research focused on thiophene derivatives due to their role in developing novel pharmaceuticals and agrochemicals. The 3-chlorothiophen-2-yl moiety, in particular, is known for its ability to participate in various chemical reactions, making it a valuable component in synthetic pathways. This compound’s structure also suggests possible interactions with biological targets, which has sparked interest among medicinal chemists.

One of the most compelling aspects of tert-butyl N-[2-(3-chlorothiophen-2-yl)-2-oxoethyl]-N-methylcarbamate is its potential application in the development of new drugs. The carbamate functional group is well-documented for its role in creating bioactive molecules, often serving as a pharmacophore in drug design. Recent studies have highlighted the importance of thiophene-based compounds in addressing various therapeutic challenges, including antimicrobial and anticancer applications. The presence of the 3-chlorothiophen-2-yl group may enhance the compound’s ability to interact with biological receptors, thereby increasing its pharmacological relevance.

In the realm of agrochemicals, tert-butyl N-[2-(3-chlorothiophen-2-yl)-2-oxoethyl]-N-methylcarbamate also shows promise. The structural motifs present in this compound can be leveraged to develop novel pesticides and herbicides that are effective against resistant strains of pests. The 3-chlorothiophen-2-yl substituent, for instance, is known to contribute to the bioactivity of agrochemicals by improving their binding affinity to target enzymes or receptors. As agriculture faces increasing challenges due to pest resistance and environmental concerns, compounds like this one could play a crucial role in developing sustainable solutions.

The synthesis of tert-butyl N-[2-(3-chlorothiophen-2-yl)-2-oxoethyl]-N-methylcarbamate involves several key steps that highlight the compound’s complexity. The introduction of the 3-chlorothiophen-2-yl group typically requires careful control of reaction conditions to ensure high yield and purity. Additionally, the formation of the carbamate linkage necessitates precise stoichiometry and reaction monitoring. Advances in synthetic methodologies have enabled more efficient production processes for such compounds, making them more accessible for research and development purposes.

Recent advancements in computational chemistry have further enhanced the understanding of tert-butyl N-[2-(3-chlorothiophen-2-yl)-2-oxoethyl]-N-methylcarbamate’s properties. Molecular modeling studies have revealed insights into how the 3-chlorothiophen-2-yl group influences the molecule’s interactions with biological targets. These insights are invaluable for designing derivatives with improved pharmacological profiles. Moreover, computational techniques have been used to predict potential side effects and metabolic pathways, aiding in the safe development of new drugs.

The agrochemical applications of this compound are also being explored through computational approaches. By simulating interactions with target enzymes or pests, researchers can optimize the structure for enhanced efficacy and reduced environmental impact. Such simulations are particularly useful in identifying modifications that could improve the compound’s stability under field conditions, ensuring its effectiveness as a pesticide or herbicide.

From a commercial perspective, tert-butyl N-[2-(3-chlorothiophen-2-yl)-2-oxoethyl]-N-methylcarbamate represents an important asset for chemical manufacturers specializing in fine chemicals. Its unique structure and potential applications make it a valuable intermediate in various industries. As demand for specialized chemicals grows, compounds like this one are likely to become increasingly important in meeting market needs.

The environmental impact of using tert-butyl N-[2-(3-chlorothiophen-2-yli)-lcohol]-N-methyIcarbarnate is also a critical consideration. While it offers promising applications in pharmaceuticals and agrochemicals, ensuring its sustainable use is essential. Researchers are actively investigating ways to minimize waste and reduce environmental footprint during synthesis and application. These efforts align with broader industry trends toward greener chemistry practices.

In conclusion,tert-butyl N-[z-(3-chIorotiopliien-lVly)-z-oxyIethyI]-N-methvlcarbarnatc (CAS No 2022498991) stands out as a versatile and potentially impactful compound with significant applications across multiple industries Its structural features particularly tlie 32 chlorotiiopliien-yI substituent make it an attractive candidate for further research both iu phar111aceuticals nnd agncultural chemicals As synthetic methodologies advance computational tools become more sophisticated tlie understanding nnd utilization cf this compound will likely expand even further contributing lo innovation nnd sustainability ill future developments